Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C7H10O3 B3021305 Ethyl 3-oxocyclobutanecarboxylate CAS No. 87121-89-9

Ethyl 3-oxocyclobutanecarboxylate

Cat. No. B3021305
CAS RN: 87121-89-9
M. Wt: 142.15 g/mol
InChI Key: BXBRFSMPBOTZHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07671043B2

Procedure details

A solution of 3-oxo-cyclobutanecarboxylic acid (6.0 g, 52.4 mmol; J. Org. Chem. 1988 53, 3841-3843), triethylorthoacetate (28.8 mL, 157 mmol) and toluene (120 mL) was heated at 110° C. for 5 hours. The reaction mixture was cooled to room temperature and quenched with 1.0 N HCl (120 mL). The organic phase was separated, washed with a saturated NaHCO3 and brine, dried (Na2SO4), filtered and concentrated in vacuo to provide the title compound (6.5 g, 80% yield) as an oil.
Name
3-oxo-cyclobutanecarboxylic acid
Quantity
6 g
Type
reactant
Reaction Step One
Name
triethylorthoacetate
Quantity
28.8 mL
Type
reactant
Reaction Step One
Name
toluene
Quantity
120 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
80%

Identifiers

REACTION_CXSMILES
[O:1]=[C:2]1[CH2:5][CH:4]([C:6]([OH:8])=[O:7])[CH2:3]1.[CH2:9](C(CC)(CC)C([O-])([O-])[O-])[CH3:10]>C1(C)C=CC=CC=1>[CH2:9]([O:7][C:6]([CH:4]1[CH2:5][C:2](=[O:1])[CH2:3]1)=[O:8])[CH3:10]

Inputs

Step One
Name
3-oxo-cyclobutanecarboxylic acid
Quantity
6 g
Type
reactant
Smiles
O=C1CC(C1)C(=O)O
Name
triethylorthoacetate
Quantity
28.8 mL
Type
reactant
Smiles
C(C)C(C([O-])([O-])[O-])(CC)CC
Name
toluene
Quantity
120 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
quenched with 1.0 N HCl (120 mL)
CUSTOM
Type
CUSTOM
Details
The organic phase was separated
WASH
Type
WASH
Details
washed with a saturated NaHCO3 and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)OC(=O)C1CC(C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 6.5 g
YIELD: PERCENTYIELD 80%
YIELD: CALCULATEDPERCENTYIELD 87.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.